1-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine

• Molecular Formula: C9H13N5
• Molecular Weight: 191.23 g/mol
• SMILES: CC1=C(C=NN1)CNC2=CN(N=C2)C
• InChI: InChI=1S/C9H13N5/c1-7-8(4-11-13-7)3-10-9-5-12-14(2)6-9/h4-6,10H,3H2,1-2H3,(H,11,13)
• InChIKey: JNRRNAMDEBZGJH-UHFFFAOYSA-N

Bis-Pyrazole Building Block: Physicochemical Profile

1-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine (CAS 1156890-84-4, molecular weight 191.23 g/mol) belongs to the aminopyrazole class, featuring two methyl-substituted pyrazole rings connected via a methylene-amine bridge. Computed physicochemical descriptors include XLogP3-AA = 0.4 and topological polar surface area = 58.5 Ų [1].

Scaffold Bis-pyrazole amine for kinase inhibitor library design

Regiochemistry 4-amine connectivity differentiates from 3-amine isomer

Synthetic utility Structurally defined building block with reactive methylamine bridge

• [1] PubChem CID 43663751, 1-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine. View Source

Regioisomeric Lipophilicity and ADME Differentiation

Within the bis-pyrazole amine class, regioisomeric substitution patterns critically influence lipophilicity and, consequently, ADME profiles. The target 4-amine regioisomer (XLogP3-AA = 0.4) is measurably less lipophilic than its 3-amine counterpart (XLogP3-AA = 0.7), a difference of 0.3 log units that cannot be replicated by generic substitution [1][2]. Such differences impact aqueous solubility and non-specific protein binding, making blind interchange between regioisomers impractical.

Target: 4-amine regioisomer Substitute: 3-amine regioisomer

Lipophilicity shift alters aqueous solubility and non-specific binding profiles

ADME behavior may not transfer directly between regioisomers

Regioisomeric substitution can compromise assay reproducibility

• [1] PubChem CID 43663751, 1-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine. View Source
• [2] PubChem CID 60808842, 1-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine. View Source

Quantitative Differentiation Evidence

XLogP3-AA Lipophilicity Comparison

The target 4-amine exhibits an XLogP3-AA of 0.4, compared to 0.7 for the 3-amine regioisomer (CAS 1182922-38-8) [1][2]. This 0.3 unit lower lipophilicity suggests enhanced aqueous solubility and reduced non-specific tissue binding.

XLogP3-AA Comparison

Head-to-head

4-amine: 0.4 3-amine: 0.7 Δ = -0.3 log units

Lower lipophilicity supports improved solubility profile

Computed via XLogP3 (PubChem)

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	0.4
Comparator Or Baseline	1-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine: 0.7
Quantified Difference	-0.3 log units
Conditions	XLogP3 3.0 algorithm (PubChem computed)

Why This Matters

Lower lipophilicity can translate to better solubility and lower off-target binding, directly impacting assay reliability and formulation feasibility.

• [1] PubChem CID 43663751, 1-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine. View Source
• [2] PubChem CID 60808842, 1-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine. View Source

PI3Kγ Inhibitory Potential

While no direct inhibition data exists for the target compound, the (1H-pyrazol-4-yl)methanamine scaffold has demonstrated PI3Kγ enzyme inhibition ranging from 36% to 73% upon minor structural modification [1]. The target compound's bis-pyrazole architecture may extend this inhibitory potential.

PI3Kγ Inhibition Potential

Class-level

36–73% inhibition (analog series)

Scaffold may support PI3Kγ screening prioritization

Target compound not tested; class inference

Evidence Dimension	PI3Kγ enzyme inhibition (% at 10 µM)
Target Compound Data	Not tested
Comparator Or Baseline	(1H-pyrazol-4-yl)methanamine series: 36% to 73% inhibition
Quantified Difference	Unknown
Conditions	In vitro PI3Kγ enzyme assay

Why This Matters

The scaffold's validated kinase inhibition potential supports prioritization for PI3Kγ-focused screening campaigns.

• [1] Sukumar Bepary, In Kwon Youn, Hee-Jong Lim, Ge Hyeong Lee. Synthesis and evaluation of PI3Kγ enzyme inhibitory activity of Novel (1H-pyrazol-4-yl)methanamine. Thai Journal of Pharmaceutical Sciences, 2016. View Source

Commercial Purity Specification

The target compound is commercially available at 95% purity from multiple vendors, including Leyan Chemical (Product No. 1353562) . This level of purity meets typical requirements for in vitro screening and medicinal chemistry applications.

Commercial Purity

Data to verify

95%

Meets typical screening purity expectations

Vendor specification; independent verification advised

Evidence Dimension	Minimum purity specification
Target Compound Data	95%
Comparator Or Baseline	3-amine regioisomer: 95% (AKSci)
Quantified Difference	Equivalent
Conditions	Vendor specifications

Why This Matters

Reliable purity ensures reproducibility in dose-response experiments and reduces confounding by impurities.

Application Scenarios

PI3Kγ Kinase Inhibitor Optimization

The (1H-pyrazol-4-yl)methanamine scaffold's validated PI3Kγ inhibition (36–73% at 10 µM) [1] supports incorporating the target compound into kinase-focused libraries. Its 4-amine regioisomeric architecture may offer distinct binding interactions compared to the 3-amine analog.

ADME Modulation by Regioisomer Selection

With an XLogP3-AA of 0.4 versus 0.7 for the 3-amine regioisomer [2][3], the target compound provides a defined starting point for tuning lipophilicity in lead series, enabling systematic optimization of solubility and permeability without altering core scaffold.

Bis-Heterocyclic Library Synthesis

The compound serves as a structurally characterized building block (MW 191.23, TPSA 58.5 Ų) [2] for parallel synthesis of bis-pyrazole libraries, where the 4-amine connectivity distinguishes it from the 3-amine regioisomer in both reactivity and product properties.

Application

Selection Property

Validation Focus

Kinase inhibitor library design

4-amine regioisomeric scaffold

PI3Kγ screening assay context (class-level)

ADME property modulation

Lower lipophilicity profile (regioisomer-dependent)

Solubility and permeability assay review

Bis-heterocyclic library synthesis

4-amine connectivity building block

Reactivity and product property differentiation

• [1] Sukumar Bepary, In Kwon Youn, Hee-Jong Lim, Ge Hyeong Lee. Synthesis and evaluation of PI3Kγ enzyme inhibitory activity of Novel (1H-pyrazol-4-yl)methanamine. Thai Journal of Pharmaceutical Sciences, 2016. View Source
• [2] PubChem CID 43663751, 1-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine. View Source
• [3] PubChem CID 60808842, 1-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine. View Source